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IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

Fluvalinate, a synthetic pyrethroid acaricide, requires careful handling and disposal to mitigate

risks to personnel and the environment. Due to its high toxicity to aquatic life, improper disposal

is a significant concern.[1][2][3][4][5] This guide provides procedural, step-by-step instructions

for the safe disposal of fluvalinate waste in a laboratory setting. Adherence to local, regional,

and national regulations is mandatory for all disposal methods.[3][4]

Core Principles of Fluvalinate Waste Management
Avoid Environmental Release: Under no circumstances should fluvalinate or its containers

be disposed of in sewers, drains, or waterways.[1][2][6] It is very toxic to aquatic life with

long-lasting effects.[1][2][3][4][5]

Regulatory Compliance: All disposal activities must be in accordance with applicable federal,

state, and local laws and regulations.[3][4] Consult your institution's environmental health

and safety (EHS) department for specific guidance.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles with side-shields, and protective clothing, when handling

fluvalinate waste.[1][6] If there is a risk of inhalation, respiratory protection should be worn.

[1][4]

Step-by-Step Disposal Procedures
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Disposal of Unused or Excess Fluvalinate
The primary and preferred method for managing excess fluvalinate is to use it for its intended

purpose according to the product label.[7][8][9] If this is not possible, the following steps should

be taken:

Designate as Hazardous Waste: Unwanted fluvalinate must be treated as hazardous waste.

[4][10]

Licensed Chemical Destruction: The most appropriate disposal method is through a licensed

chemical destruction plant or by controlled incineration with flue gas scrubbing.[1]

Incineration: Dissolve or mix the material with a combustible solvent and burn in a

chemical incinerator equipped with an afterburner and scrubber.[6]

Contact a Hazardous Waste Contractor: Arrange for disposal with a licensed hazardous

waste contractor. Your institution's EHS department can provide a list of approved

contractors.[8]

Disposal of Empty Fluvalinate Containers
Properly decontaminated containers may be disposed of in a sanitary landfill or recycled,

depending on local regulations.[1][2] Never reuse empty pesticide containers for any other

purpose.[7]

Triple Rinsing: For non-refillable containers, a triple rinse procedure is mandatory.[1][11]

Empty the remaining contents into the application equipment or a mix tank.

Fill the container approximately one-quarter full with water and recap.

Shake for 10 seconds.

Pour the rinsate into the application equipment or a mix tank for later use or disposal.

Repeat this procedure two more times.

Puncturing: After rinsing, puncture the container to make it unusable for other purposes.[1][2]
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Disposal Options:

Recycling: Offer the cleaned container for recycling if available.[2][11]

Sanitary Landfill: If recycling is not an option, dispose of the punctured container in a

sanitary landfill.[1][2]

Incineration: Combustible packaging materials may be disposed of through controlled

incineration with flue gas scrubbing.[1]

Management of Spills and Contaminated Materials
In the event of a fluvalinate spill, immediate action is required to contain and clean up the

material.

Containment: Absorb the spill with inert material such as sand, earth, or vermiculite.[2]

Collection: Collect the absorbed material and any contaminated soil or items into a suitable,

closed, and labeled container for disposal.[1][6]

Disposal: Dispose of the contaminated waste as hazardous waste through a licensed

disposal facility.[4]

Quantitative Data Summary
While specific disposal limits are determined by local regulations, the following table

summarizes key physical and environmental fate properties of fluvalinate relevant to its

disposal.
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Parameter Value Reference

UN Number 2902 or 3082 [1][6]

Proper Shipping Name

PESTICIDE, LIQUID, TOXIC,

N.O.S. or

ENVIRONMENTALLY

HAZARDOUS SUBSTANCE,

LIQUID, N.O.S.

[1][6]

Water Solubility Very low (practically insoluble) [12]

Soil Half-life (Aerobic) 4 to 8 days [13][14]

Soil Half-life (Anaerobic) Approximately 15 days [13][14]

Aquatic Photodegradation

Half-life
0.6 to 1 day [14]

Fluvalinate Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

fluvalinate waste.
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Caption: Decision workflow for the proper disposal of different fluvalinate waste streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://labchem-wako.fujifilm.com/sds/W01W0106-0247JGHEEN.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-13263%20English%20SDS%20US.pdf
https://en.wikipedia.org/wiki/Fluvalinate
https://www.biosynth.com/Files/MSDS/FC/10/MSDS_FC106296_4000_EN.pdf
https://npic.orst.edu/health/disposal.html
https://edis.ifas.ufl.edu/publication/PI010
https://www.epa.gov/safepestcontrol/safe-disposal-pesticides
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Flutianil_A_Guide_for_Laboratory_Professionals.pdf
https://www.forestry-suppliers.com/Documents/2181_msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Fluvalinate
http://extoxnet.orst.edu/pips/fluvalin.htm
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91024T9S.TXT
https://www.benchchem.com/product/b1673501#fluvalinate-proper-disposal-procedures
https://www.benchchem.com/product/b1673501#fluvalinate-proper-disposal-procedures
https://www.benchchem.com/product/b1673501#fluvalinate-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1673501?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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